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Compound of Interest

Compound Name: 4-benzamidobutanoic acid

Cat. No.: B1328938

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-benzamidobutanoic acid. The information contained herein is intended to
support research, development, and formulation activities by providing essential data on the
molecule's physical and chemical characteristics. Where experimental data is not available,
computed values and established experimental protocols for analogous compounds are
provided to guide laboratory investigations.

Core Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its behavior in
biological and chemical systems. These properties influence its absorption, distribution,
metabolism, and excretion (ADME) profile, as well as its suitability for various formulation
strategies.

Table 1: Physicochemical Properties of 4-Benzamidobutanoic Acid
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Property Value Source/Method
IUPAC Name 4-benzamidobutanoic acid
Molecular Formula C11H13NOs3
Molecular Weight 207.23 g/mol PubChem
] ] ) Based on 4-(benzylamino)-4-
Melting Point Estimated: 127-130 °C ) )
oxobutanoic acid[1]
Boiling Point Data not available
o ) Based on similar carboxylic
pKa (acidic) Predicted: ~4.5

acids

Water Solubility

Data not available

See Experimental Protocol

logP (Octanol-Water Partition

Coefficient) 0.7 (Computed) PubChem
Polar Surface Area 66.4 A2 (Computed) PubChem
Hydrogen Bond Donors 2 (Computed) PubChem
Hydrogen Bond Acceptors 3 (Computed) PubChem
Rotatable Bond Count 4 (Computed) PubChem

Experimental Protocols

Detailed methodologies for the experimental determination of key physicochemical properties

are outlined below. These protocols are based on standard laboratory practices and can be

adapted for 4-benzamidobutanoic acid.

Determination of Melting Point

Principle: The melting point of a pure crystalline solid is a characteristic physical property,

defined as the temperature at which the solid and liquid phases are in equilibrium. Impurities

typically depress and broaden the melting point range.

Methodology (Capillary Method using a Mel-Temp Apparatus):
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Sample Preparation: A small amount of dry, powdered 4-benzamidobutanoic acid is
packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a Mel-Temp apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
approximate the melting point, followed by a slower, more precise measurement (1-2 °C per
minute) with a fresh sample, starting about 10-15 °C below the approximate melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded as the melting point range.[2][3]

Determination of Aqueous Solubility

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a

given temperature to form a saturated solution.

Methodology (Shake-Flask Method):

Sample Preparation: An excess amount of 4-benzamidobutanoic acid is added to a known
volume of purified water (e.g., 10 mL) in a sealed vial.

Equilibration: The vial is agitated in a constant temperature water bath (e.g., 25 °C or 37 °C)
for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, and the undissolved solid is
separated from the saturated solution by filtration (using a syringe filter, e.g., 0.22 um) or
centrifugation.

Quantification: The concentration of 4-benzamidobutanoic acid in the clear, saturated
solution is determined using a suitable analytical technique, such as High-Performance
Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry, against a
standard curve of known concentrations.[4][5]

Determination of Acid Dissociation Constant (pKa)
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Principle: The pKa is a measure of the strength of an acid in solution. For a carboxylic acid like
4-benzamidobutanoic acid, the pKa represents the pH at which the protonated (acidic) and
deprotonated (conjugate base) forms are present in equal concentrations.

Methodology (Potentiometric Titration):

e Solution Preparation: A known concentration of 4-benzamidobutanoic acid is dissolved in
water or a suitable co-solvent if aqueous solubility is low.

 Titration Setup: The solution is placed in a beaker with a magnetic stirrer, and a calibrated
pH electrode is immersed in the solution.

« Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,
precise increments from a burette.

o Data Collection: The pH of the solution is recorded after each addition of the titrant.

» Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined as the pH at the half-equivalence point (the point at which half
of the acid has been neutralized).[6]

Synthesis Workflow

The synthesis of 4-benzamidobutanoic acid can be achieved through the acylation of 4-
aminobutanoic acid (GABA) with benzoyl chloride. An alternative approach involves the
reaction of succinic anhydride with benzylamine, which yields the isomeric 4-(benzylamino)-4-
oxobutanoic acid.[1] The logical workflow for the former, more direct synthesis is presented
below.
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Reactants

4-Aminobutanoic Acid (GABA)

Benzoyl Chloride ngess Product
Reaction Conditions > Acylation 4-Benzamidobutanoic Acid

Solvent A

Aqueous Base (e.g., NaOH solution)

Condition

Room Temperature

Click to download full resolution via product page

Caption: Synthesis of 4-benzamidobutanoic acid.

Disclaimer: This document is intended for informational purposes only. The provided protocols
are general guidelines and should be adapted and validated for specific laboratory conditions.
All laboratory work should be conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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